
A Systematic Guide to the IUPAC Nomenclature
of 3,3-Diphenyl-2-butanone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,3-Diphenyl-2-butanone

Cat. No.: B8528689 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature for the chemical compound 3,3-Diphenyl-2-
butanone. As a Senior Application Scientist, the objective is to not only provide the definitive

name but to also elucidate the systematic process and chemical logic that underpins its

derivation. This ensures a reproducible and verifiable understanding of complex organic

nomenclature, a critical skill in chemical research and drug development.

Deconstruction of the Molecular Structure
The foundational step in IUPAC nomenclature is a thorough analysis of the molecule's

constituent parts. The structure of 3,3-Diphenyl-2-butanone is comprised of a central aliphatic

carbon chain, a ketone functional group, and two phenyl substituents.
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Component Chemical Formula Description

Parent Chain C4H8 (Butane)

A four-carbon alkane chain

forms the backbone of the

molecule.

Functional Group C=O (Carbonyl)

A ketone functional group is

present, indicated by a

carbonyl group bonded to two

carbon atoms.

Substituents C6H5 (Phenyl)
Two phenyl groups are

attached to the parent chain.

A visual representation of the molecular structure is essential for a clear understanding of the

spatial arrangement of these components.

Caption: Molecular structure of 3,3-Diphenyl-2-butanone.

Application of IUPAC Nomenclature Rules
The IUPAC system provides a standardized set of rules to ensure that every distinct chemical

compound has a unique and unambiguous name. The naming of 3,3-Diphenyl-2-butanone is

a systematic process that follows these core principles.

Identification of the Parent Chain
The first step is to identify the longest continuous carbon chain that contains the principal

functional group.[1][2][3] In this molecule, the principal functional group is the ketone (carbonyl

group). The longest carbon chain containing the carbonyl carbon consists of four carbon atoms.

Therefore, the parent alkane is butane.

Naming the Parent Chain with the Principal Functional
Group
For ketones, the '-e' at the end of the parent alkane name is replaced with the suffix '-one'.[4][5]

[6] Thus, 'butane' becomes 'butanone'.
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Numbering the Parent Chain
The parent chain must be numbered to give the principal functional group the lowest possible

locant (number).[2][7][8] In this case, numbering from right to left gives the carbonyl carbon the

number 2, while numbering from left to right gives it the number 3.

Numbering the Parent Chain

Start Identify Longest Chain with Ketone Number from both ends

Number from right to left Carbonyl at C2

Choose lowest number2 < 3

Number from left to right Carbonyl at C3

Final Numbering: Right to Left

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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